Cas no 1361572-18-0 (6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine)

6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine
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- Inchi: 1S/C11H6Cl3NO/c12-7-2-1-3-8(13)11(7)6-4-9(14)15-10(16)5-6/h1-5H,(H,15,16)
- InChI Key: NJZZJHLRBNDBIX-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1=CC(NC(=C1)Cl)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 354
- XLogP3: 3.5
- Topological Polar Surface Area: 29.1
6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A024002594-500mg |
6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine |
1361572-18-0 | 97% | 500mg |
1,058.40 USD | 2021-06-09 | |
Alichem | A024002594-250mg |
6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine |
1361572-18-0 | 97% | 250mg |
741.20 USD | 2021-06-09 | |
Alichem | A024002594-1g |
6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine |
1361572-18-0 | 97% | 1g |
1,831.20 USD | 2021-06-09 |
6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine Related Literature
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
Additional information on 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine
Introduction to 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361572-18-0)
The compound 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine, identified by the CAS registry number CAS No. 1361572-18-0, is a chemically synthesized aromatic heterocyclic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of chlorine substituents at specific positions on the pyridine ring and the phenyl group introduces unique electronic and structural properties, making it a subject of interest in contemporary chemical research.
The molecular structure of 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine consists of a pyridine ring with hydroxyl (-OH) and chlorine (-Cl) substituents. The hydroxyl group is located at position 2 of the pyridine ring, while chlorine atoms are present at positions 4 and 6. Additionally, a dichlorophenyl group (with chlorine atoms at positions 2 and 6) is attached to position 4 of the pyridine ring. This complex substitution pattern imparts distinct reactivity and stability to the molecule, making it suitable for various chemical transformations and applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine. Researchers have explored diverse methodologies, including nucleophilic aromatic substitution, coupling reactions, and oxidation-reduction processes, to construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for its application in specialized fields such as pharmaceuticals, agrochemicals, and materials science.
In terms of applications, 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine has shown promise in drug discovery programs targeting various therapeutic areas. Its unique electronic properties make it an ideal candidate for modulating enzyme activities or serving as a scaffold for bioactive molecules. For instance, studies have demonstrated its potential as an inhibitor of certain kinases or as a ligand in metalloenzyme complexes.
Beyond pharmacology, this compound has also found relevance in materials science. Its ability to coordinate with metal ions has led to investigations into its use in constructing coordination polymers or metal-organic frameworks (MOFs). These materials exhibit fascinating properties such as high surface area, porosity, and selectivity toward specific guest molecules, making them valuable in gas storage, catalysis, and sensing applications.
The environmental impact of CAS No. 1361572-18-0 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability under various environmental conditions and its potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring safe handling and disposal practices during industrial-scale production and use.
In conclusion, 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361572-18-0) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential while addressing associated challenges related to safety and sustainability.
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